Cas no 885528-94-9 (2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride)

2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride is a specialized sulfonyl fluoride derivative featuring a quinazolinone scaffold. This compound is of significant interest in medicinal chemistry and chemical biology due to its potential as a covalent inhibitor, leveraging the reactive sulfonyl fluoride moiety for selective targeting of nucleophilic residues in proteins. Its quinazolinone core provides a rigid framework that can enhance binding affinity and selectivity. The compound is particularly valuable in probe development and activity-based protein profiling (ABPP), where its stability under physiological conditions and tunable reactivity make it a versatile tool for studying enzyme function and identifying novel therapeutic targets.
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride structure
885528-94-9 structure
Product Name:2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
CAS No:885528-94-9
MF:C10H9FN2O3S
MW:256.253464460373
MDL:MFCD08444187
CID:3109052
PubChem ID:16227045
Update Time:2025-05-25

2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 2-(4-oxoquinazolin-3(4H)-yl)ethanesulfonyl fluoride
    • 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
    • ES-2109
    • G53981
    • 2-(4-OXOQUINAZOLIN-3-YL)ETHANESULFONYL FLUORIDE
    • 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonylfluoride
    • CS-0241729
    • 958-616-9
    • Z164680258
    • 885528-94-9
    • AKOS001284089
    • EN300-23711
    • KKB52894
    • MDL: MFCD08444187
    • Inchi: 1S/C10H9FN2O3S/c11-17(15,16)6-5-13-7-12-9-4-2-1-3-8(9)10(13)14/h1-4,7H,5-6H2
    • InChI Key: UPXFUDMPGUKCKT-UHFFFAOYSA-N
    • SMILES: S(CCN1C=NC2C=CC=CC=2C1=O)(=O)(=O)F

Computed Properties

  • Exact Mass: 256.03179149Da
  • Monoisotopic Mass: 256.03179149Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 75.2Ų

2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-23711-0.05g
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
885528-94-9 95%
0.05g
$101.0 2024-06-19
Enamine
EN300-23711-0.1g
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
885528-94-9 95%
0.1g
$152.0 2024-06-19
Enamine
EN300-23711-0.25g
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
885528-94-9 95%
0.25g
$216.0 2024-06-19
Enamine
EN300-23711-0.5g
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
885528-94-9 95%
0.5g
$407.0 2024-06-19
Enamine
EN300-23711-1.0g
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
885528-94-9 95%
1.0g
$528.0 2024-06-19
Enamine
EN300-23711-2.5g
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
885528-94-9 95%
2.5g
$1034.0 2024-06-19
Enamine
EN300-23711-5.0g
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
885528-94-9 95%
5.0g
$1530.0 2024-06-19
Enamine
EN300-23711-10.0g
2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
885528-94-9 95%
10.0g
$2269.0 2024-06-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1312399-50mg
2-(4-Oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
885528-94-9 95%
50mg
¥2539.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1312399-100mg
2-(4-Oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride
885528-94-9 95%
100mg
¥3283.00 2024-04-27

Additional information on 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 885528-94-9)

2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 885528-94-9, belongs to the quinazoline derivatives family, which is well-known for its broad spectrum of biological activities. Quinazoline scaffolds have been extensively studied due to their structural versatility and demonstrated efficacy in various therapeutic applications, including anticancer, antiviral, and anti-inflammatory agents.

The molecular structure of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride incorporates a sulfonyl fluoride functional group, which is a key feature that enhances its reactivity and utility in synthetic chemistry. The sulfonyl fluoride moiety is particularly valuable in medicinal chemistry because it can participate in nucleophilic substitution reactions, allowing for further derivatization and the development of novel bioactive molecules. This characteristic makes the compound a promising intermediate in the synthesis of pharmacophores targeting various disease pathways.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their potential as scaffolds for drug discovery. Specifically, modifications at the 3-position of the quinazoline ring have been shown to influence binding affinity and selectivity toward biological targets. The presence of the 4-oxo-3,4-dihydroquinazolin-3-yl moiety in this compound suggests that it may exhibit inhibitory activity against enzymes or receptors involved in critical biological processes. For instance, quinazoline derivatives have been reported to interact with kinases and other enzymes implicated in cancer progression, making this compound a candidate for further investigation in oncology research.

One of the most compelling aspects of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride is its potential role as a building block for the development of small-molecule inhibitors. The sulfonyl fluoride group can be selectively displaced by various nucleophiles, enabling the construction of complex molecules with tailored biological properties. This reactivity has been leveraged in the synthesis of inhibitors targeting protein-protein interactions and enzyme catalysis, areas where quinazoline-based compounds have shown particular promise.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel quinazoline derivatives with improved pharmacokinetic profiles. The structural features of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride make it an attractive candidate for virtual screening campaigns aimed at identifying lead compounds for drug development. By integrating experimental data with computational modeling, researchers can predict the binding modes and efficacy of this compound against relevant biological targets.

The synthesis of 2-(4-oxo-3,4-dihydroquinazolin-3-yl)ethane-1-sulfonyl fluoride involves multi-step organic transformations that highlight its synthetic utility. The preparation typically begins with the condensation of appropriate precursors to form the quinazoline core, followed by functionalization at the 3-position and introduction of the sulfonyl fluoride group. These synthetic routes are optimized for scalability and yield, ensuring that researchers can access sufficient quantities of the compound for both preclinical studies and industrial applications.

In conclusion, 2-(4-oxyloxyloxyloxyloxyloxyloxyloxyloxyxanthine)-ethanesulfonfluoride (CAS No. 88552894) represents a significant advancement in quinazoline-based drug discovery. Its unique structural features and reactivity make it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are poised to play a crucial role in shaping the future of pharmaceutical innovation.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm